Cas no 5976-63-6 (2-Hydroxyestrone-3-methyl Ether)

2-Hydroxyestrone-3-methyl Ether structure
5976-63-6 structure
Product Name:2-Hydroxyestrone-3-methyl Ether
CAS No:5976-63-6
MF:C19H24O3
MW:300.392066001892
CID:1003779
Update Time:2025-04-20

2-Hydroxyestrone-3-methyl Ether Chemical and Physical Properties

Names and Identifiers

    • 1,3,5(10)-ESTRATRIEN-2,3-DIOL-17-ONE 3-METHYL ETHER
    • 2-HYDROXYESTRONE-3-METHYL ETHER
    • 2-Hydroxy-3-methoxy-1,3,5(10)-estratriene-17-one
    • 2-Hydroxy-3-methoxyestra-1(10),2,4-triene-17-one
    • 2-Hydroxy-3-methoxyestra-1,3,5(10)-trien-17-one
    • 3-Methoxy-2-hydroxyestra-1(10),2,4-triene-17-one
    • 2-Hydroxyestrone 3-methyl ether
    • 2-Hydroxyestrone-3-methyl Ether
    • Inchi: 1S/C19H24O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-17(22-2)16(20)10-14(11)12/h9-10,12-13,15,20H,3-8H2,1-2H3/t12-,13+,15-,19-/m0/s1
    • InChI Key: YBCPNMOFBUWYTP-QPWUGHHJSA-N
    • SMILES: O=C1CC[C@H]2[C@@H]3CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)O)OC

Computed Properties

  • Exact Mass: 300.173
  • Monoisotopic Mass: 300.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • PSA: 46.53000
  • LogP: 3.82600

2-Hydroxyestrone-3-methyl Ether Pricemore >>

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